Cas no 911052-42-1 (5-4-(dimethylamino)phenyl-1,2-oxazol-3-amine)
5-4-(dimethylamino)phenyl-1,2-oxazol-3-amine Chemical and Physical Properties
Names and Identifiers
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- 5-4-(dimethylamino)phenyl-1,2-oxazol-3-amine
- 3-Isoxazolamine, 5-[4-(dimethylamino)phenyl]-
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- Inchi: 1S/C11H13N3O/c1-14(2)9-5-3-8(4-6-9)10-7-11(12)13-15-10/h3-7H,1-2H3,(H2,12,13)
- InChI Key: YLILTVSVZJISQB-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=C(N(C)C)C=C2)=CC(N)=N1
Experimental Properties
- Density: 1.188±0.06 g/cm3(Predicted)
- Melting Point: 174-176 °C
- Boiling Point: 425.9±40.0 °C(Predicted)
- pka: 3.62±0.12(Predicted)
5-4-(dimethylamino)phenyl-1,2-oxazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1867898-0.05g |
5-[4-(dimethylamino)phenyl]-1,2-oxazol-3-amine |
911052-42-1 | 0.05g |
$1032.0 | 2023-09-18 | ||
| Enamine | EN300-1867898-0.1g |
5-[4-(dimethylamino)phenyl]-1,2-oxazol-3-amine |
911052-42-1 | 0.1g |
$1081.0 | 2023-09-18 | ||
| Enamine | EN300-1867898-0.25g |
5-[4-(dimethylamino)phenyl]-1,2-oxazol-3-amine |
911052-42-1 | 0.25g |
$1131.0 | 2023-09-18 | ||
| Enamine | EN300-1867898-0.5g |
5-[4-(dimethylamino)phenyl]-1,2-oxazol-3-amine |
911052-42-1 | 0.5g |
$1180.0 | 2023-09-18 | ||
| Enamine | EN300-1867898-1.0g |
5-[4-(dimethylamino)phenyl]-1,2-oxazol-3-amine |
911052-42-1 | 1g |
$1229.0 | 2023-06-01 | ||
| Enamine | EN300-1867898-2.5g |
5-[4-(dimethylamino)phenyl]-1,2-oxazol-3-amine |
911052-42-1 | 2.5g |
$2408.0 | 2023-09-18 | ||
| Enamine | EN300-1867898-5.0g |
5-[4-(dimethylamino)phenyl]-1,2-oxazol-3-amine |
911052-42-1 | 5g |
$3562.0 | 2023-06-01 | ||
| Enamine | EN300-1867898-10.0g |
5-[4-(dimethylamino)phenyl]-1,2-oxazol-3-amine |
911052-42-1 | 10g |
$5283.0 | 2023-06-01 | ||
| Enamine | EN300-1867898-1g |
5-[4-(dimethylamino)phenyl]-1,2-oxazol-3-amine |
911052-42-1 | 1g |
$1229.0 | 2023-09-18 | ||
| Enamine | EN300-1867898-5g |
5-[4-(dimethylamino)phenyl]-1,2-oxazol-3-amine |
911052-42-1 | 5g |
$3562.0 | 2023-09-18 |
5-4-(dimethylamino)phenyl-1,2-oxazol-3-amine Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 5-4-(dimethylamino)phenyl-1,2-oxazol-3-amine
Introduction to 5-4-(dimethylamino)phenyl-1,2-oxazol-3-amine (CAS No. 911052-42-1)
5-4-(dimethylamino)phenyl-1,2-oxazol-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 911052-42-1, has garnered attention due to its structural features and its implications in drug discovery and development. The presence of a phenyl ring substituted with a dimethylamino group and an oxazole core suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.
The molecular framework of 5-4-(dimethylamino)phenyl-1,2-oxazol-3-amine consists of several key functional groups that contribute to its reactivity and potential applications. The dimethylamino moiety is known for its ability to enhance the solubility and bioavailability of molecules, while the oxazole ring provides a scaffold for diverse chemical modifications. These features make the compound an attractive subject for synthetic chemists and pharmacologists alike.
In recent years, there has been a growing interest in oxazole derivatives due to their wide range of biological activities. Oxazoles are heterocyclic compounds that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific derivative 5-4-(dimethylamino)phenyl-1,2-oxazol-3-amine has been studied for its potential in modulating various biological pathways. For instance, research has indicated that this compound may interact with enzymes and receptors involved in cell signaling, which could lead to therapeutic benefits in conditions such as neurodegenerative diseases and cancer.
The synthesis of 5-4-(dimethylamino)phenyl-1,2-oxazol-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the desired molecular framework. These methods not only highlight the synthetic prowess but also underscore the importance of innovative approaches in pharmaceutical chemistry.
One of the most compelling aspects of 5-4-(dimethylamino)phenyl-1,2-oxazol-3-amine is its potential as a lead compound for drug development. Preclinical studies have demonstrated that derivatives of oxazole can exhibit significant pharmacological effects. The combination of the phenyl ring and the dimethylamino group in this compound suggests that it may have enhanced binding affinity to biological targets compared to simpler analogs. This property is crucial for developing drugs that are both effective and selective.
The pharmaceutical industry has been increasingly focusing on developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. 5-4-(dimethylamino)phenyl-1,2-oxazol-3-amine fits well within this paradigm due to its structural complexity and functional diversity. Its oxazole core can be modified further to fine-tune its pharmacological properties, making it a versatile tool for medicinal chemists.
In addition to its therapeutic potential, 5-4-(dimethylamino)phenyl-1,2-oxazol-3-amine has implications in materials science and chemical biology. The compound's unique electronic properties make it suitable for applications in organic electronics and as a probe in biochemical assays. Researchers are exploring its use as a fluorescent marker or a ligand in enzyme inhibition studies, which could open new avenues for understanding biological processes at the molecular level.
The regulatory landscape for new drug development requires thorough characterization of compounds like 5-4-(dimethylamino)phenyl-1,2-oxazol-3-am ine before they can be tested in humans. This involves extensive toxicological studies and pharmacokinetic assessments to ensure safety and efficacy. Collaborative efforts between synthetic chemists, biologists, and clinicians are essential to translate laboratory findings into clinical applications.
Future research directions may include exploring the synthesis of analogs of 5 -4-(dimethylamino)phenyl -1 ,2 -oxazol -3 -amine with modified substituents to improve their pharmacological profiles. Computational methods such as molecular docking and quantum mechanics calculations can aid in predicting the binding interactions of these compounds with biological targets. Such computational studies can accelerate the drug discovery process by identifying promising candidates early on.
The role of high-throughput screening (HTS) in identifying novel drug candidates cannot be overstated. HTS allows researchers to rapidly test thousands of compounds for their activity against various biological targets. 5 -4-(dimethylamino )phenyl -1 ,2 -ox azol -3 -amine could serve as a starting point for HTS campaigns aimed at discovering new therapeutic agents.
In conclusion, 5 -4-( dimethyl amino )phenyl -1 ,2 -ox azol -3 -amine (CAS No .911052 -42 -1) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , combined with its observed biological activities , make it an exciting subject for further study . As our understanding of molecular interactions continues to grow , compounds like this one will play a crucial role in developing innovative treatments for various diseases .
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